Cas no 69322-01-6 (Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate)

Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate structure
69322-01-6 structure
Product Name:Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate
CAS No:69322-01-6
MF:C8H7NaO4
MW:190.128553628922
CID:1039587
PubChem ID:23663713
Update Time:2025-04-20

Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate
    • sodium 4-hydroxyphenylglycolate
    • 4-hydroxy-mandelic acid sodium salt
    • Sodium p-hydroxymandelate
    • AK104635
    • Sodium (1)-4-hydroxyphenylglycolate
    • C8H7NaO4
    • HPQVZCCKGRTPLU-UHFFFAOYSA-M
    • 0691AC
    • AX8238843
    • sodium;2-hydroxy-2-(4-hydroxyphenyl)acetate
    • EINECS 274-254-8
    • AKOS016008025
    • C76190
    • 70013-61-5
    • AMY8927
    • EINECS 273-967-1
    • 69322-01-6
    • Sodium2-hydroxy-2-(4-hydroxyphenyl)acetate
    • W-111386
    • EINECS 277-604-8
    • 73779-35-8
    • AS-60516
    • SODIUM 4-HYDROXYMANDELATE
    • SCHEMBL5088391
    • MDL: MFCD00210665
    • Inchi: 1S/C8H8O4.Na/c9-6-3-1-5(2-4-6)7(10)8(11)12;/h1-4,7,9-10H,(H,11,12);/q;+1/p-1
    • InChI Key: HPQVZCCKGRTPLU-UHFFFAOYSA-M
    • SMILES: [Na+].OC(C(=O)[O-])C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 190.02400
  • Monoisotopic Mass: 190.02420298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6

Experimental Properties

  • Boiling Point: 405.4°C at 760 mmHg
  • PSA: 80.59000
  • LogP: -0.82450

Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate Security Information

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